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Compound of Interest

Compound Name: carpinontriol B

Cat. No.: B1246976 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carpinontriol B is a cyclic diarylheptanoid, a class of natural products that has garnered

significant interest for its diverse biological activities. Isolated from plants such as Carpinus and

Corylus species, carpinontriol B has demonstrated notable antimicrobial and anti-

inflammatory properties.[1] Accurate and reproducible in vitro and in vivo studies rely on the

correct preparation of stock solutions. This document provides a detailed protocol for the

preparation, storage, and handling of carpinontriol B stock solutions to ensure their stability

and efficacy in experimental settings.

Chemical Properties and Solubility
Carpinontriol B is a phenolic compound with a molecular weight of 344.35 g/mol . Its structure

and properties necessitate careful selection of solvents for solubilization. While quantitative

solubility data is not extensively available, empirical evidence and supplier information indicate

its solubility in several organic solvents. Dimethyl sulfoxide (DMSO) is a highly effective solvent

for preparing high-concentration stock solutions.

Table 1: Physicochemical and Solubility Data for Carpinontriol B
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Property Value/Information Source

Molecular Formula C₁₉H₂₀O₆ ChemFaces

Molecular Weight 344.35 g/mol ChemFaces

Physical Description Powder ChemFaces

Recommended Solvents

DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

ChemFaces

Known Stock Solution 10 mM in DMSO ChemFaces

Stability and Storage
Studies have shown that carpinontriol B is a remarkably stable compound under various

conditions. It exhibits good stability in both aqueous and methanolic solutions at different

temperatures (-15°C, 5°C, and 22°C).[2][3] Furthermore, it remains stable across a range of

biorelevant pH values (1.2, 6.8, and 7.4), which is a crucial factor for its use in diverse

biological assays.[2][3] Unlike some other diarylheptanoids, carpinontriol B does not show

significant degradation, ensuring the integrity of the prepared stock solutions over time.[2]

Table 2: Stability and Recommended Storage Conditions for Carpinontriol B Stock Solutions
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Parameter Condition Stability
Recommendati
on

Source

Solvent
Aqueous

Solution
Stable

Suitable for

working

solutions.

[2]

Methanolic

Solution
Stable

Suitable for

intermediate

dilutions.

[2]

DMSO High Solubility

Recommended

for primary high-

concentration

stock.

ChemFaces

Temperature -20°C to -80°C Long-term

Recommended

for long-term

storage of stock

solutions.

[2]

4°C Short-term

Suitable for

short-term

storage of

working

solutions.

[2]

Room

Temperature
Stable

Avoid prolonged

storage at room

temperature.

[2]

pH 1.2, 6.8, 7.4 Stable

Stable in acidic,

neutral, and

physiological pH.

[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Carpinontriol B
Stock Solution in DMSO
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This protocol describes the preparation of a high-concentration primary stock solution.

Materials:

Carpinontriol B (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or amber glass vials

Analytical balance

Vortex mixer

Pipettes

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of carpinontriol B needed using the following formula: Mass (mg) = Desired Concentration

(mM) x Volume (L) x Molecular Weight ( g/mol ) Mass (mg) = 10 mM x 0.001 L x 344.35

g/mol = 3.44 mg

Weighing: Carefully weigh 3.44 mg of carpinontriol B powder using an analytical balance

and transfer it to a sterile microcentrifuge tube or amber glass vial.

Solubilization: Add 1 mL of anhydrous DMSO to the tube containing the carpinontriol B
powder.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a 37°C water bath can aid dissolution if necessary.

Storage: Store the 10 mM stock solution at -20°C or -80°C in small aliquots to avoid

repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions
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This protocol outlines the dilution of the primary stock solution to a final desired concentration

for use in biological assays.

Materials:

10 mM Carpinontriol B stock solution in DMSO

Appropriate cell culture medium or buffer (e.g., PBS, DMEM)

Sterile microcentrifuge tubes

Pipettes

Procedure:

Determine the final concentration: Decide on the final concentration of carpinontriol B
required for your experiment (e.g., 10 µM).

Serial Dilution (Recommended): To minimize the concentration of DMSO in the final working

solution (typically ≤ 0.1%), it is recommended to perform a serial dilution.

Intermediate Dilution: Prepare an intermediate dilution of the 10 mM stock solution in the

desired aqueous buffer or medium. For example, to prepare a 1 mM intermediate solution,

dilute the 10 mM stock 1:10 (e.g., 10 µL of 10 mM stock + 90 µL of medium).

Final Dilution: Further dilute the intermediate solution to the final desired concentration.

For example, to prepare a 10 µM working solution from a 1 mM intermediate, perform a

1:100 dilution (e.g., 2 µL of 1 mM intermediate + 198 µL of medium).

Direct Dilution (for higher final concentrations): If the final concentration is higher, a direct

dilution may be possible while keeping the DMSO concentration low. Always calculate the

final DMSO percentage.

Mixing and Use: Gently mix the working solution by pipetting or brief vortexing. Use the

freshly prepared working solution immediately for your experiments.

Visualization of Experimental Workflow
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The following diagram illustrates the workflow for the preparation of carpinontriol B stock and

working solutions.

Primary Stock Preparation

Working Solution Preparation

Weigh Carpinontriol B Powder

Dissolve in DMSO

3.44 mg for 1 mL of 10 mM

Vortex to Homogenize

Aliquot and Store at -20°C/-80°C

Thaw Stock Aliquot

For Experiment

Prepare Intermediate Dilution
(e.g., 1 mM in Medium/Buffer)

Serial Dilution

Prepare Final Working Solution
(e.g., 10 µM in Medium/Buffer)

Use Immediately in Assay
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Click to download full resolution via product page

Caption: Workflow for preparing carpinontriol B stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

